Cas no 2248354-93-8 (2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid)

2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid is a specialized heterocyclic compound featuring both a Boc-protected amino group and a carboxylic acid functional group. Its cyclopropyl-substituted thiazole core contributes to structural rigidity, enhancing its utility in medicinal chemistry and peptide synthesis. The Boc group offers selective deprotection under mild acidic conditions, facilitating further derivatization. The carboxylic acid moiety allows for conjugation or further functionalization, making it a versatile intermediate in drug discovery and organic synthesis. Its well-defined reactivity and stability under standard conditions make it suitable for applications requiring precise molecular modifications. This compound is particularly valuable in the development of bioactive molecules and complex heterocyclic scaffolds.
2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid structure
2248354-93-8 structure
Product Name:2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
CAS No:2248354-93-8
MF:C12H16N2O4S
MW:284.331441879272
CID:6371318
PubChem ID:137939434
Update Time:2025-10-31

2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2248354-93-8
    • 4-Cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-5-carboxylic acid
    • EN300-6508950
    • 2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
    • 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
    • Inchi: 1S/C12H16N2O4S/c1-12(2,3)18-11(17)14-10-13-7(6-4-5-6)8(19-10)9(15)16/h6H,4-5H2,1-3H3,(H,15,16)(H,13,14,17)
    • InChI Key: VCLMBJSKWQYHBW-UHFFFAOYSA-N
    • SMILES: S1C(NC(=O)OC(C)(C)C)=NC(=C1C(=O)O)C1CC1

Computed Properties

  • Exact Mass: 284.08307817g/mol
  • Monoisotopic Mass: 284.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 117Ų

2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6508950-0.05g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
0.05g
$455.0 2025-03-14
Enamine
EN300-6508950-0.1g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
0.1g
$476.0 2025-03-14
Enamine
EN300-6508950-0.25g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
0.25g
$498.0 2025-03-14
Enamine
EN300-6508950-0.5g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
0.5g
$520.0 2025-03-14
Enamine
EN300-6508950-1.0g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
1.0g
$541.0 2025-03-14
Enamine
EN300-6508950-2.5g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
2.5g
$1063.0 2025-03-14
Enamine
EN300-6508950-5.0g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
5.0g
$1572.0 2025-03-14
Enamine
EN300-6508950-10.0g
2-{[(tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid
2248354-93-8 95.0%
10.0g
$2331.0 2025-03-14

2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid Related Literature

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid (CAS No. 2248354-93-8)

2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid, identified by its CAS number 2248354-93-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl (Boc) protecting group and a cyclopropyl substituent, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The Boc group in the molecular structure serves as an essential protecting group for the amine functionality, ensuring stability during synthetic processes while allowing selective modifications at other positions. This protective strategy is widely employed in peptide synthesis and drug development to prevent unwanted side reactions. The cyclopropyl ring, on the other hand, introduces steric hindrance and can influence the molecule's solubility, metabolic stability, and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents.

In recent years, thiazole derivatives have been extensively studied due to their demonstrated efficacy in various therapeutic applications. These compounds exhibit inhibitory activity against a range of enzymes and receptors, making them promising candidates for treating conditions such as inflammation, infectious diseases, and cancer. The specific arrangement of atoms in 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid may confer unique pharmacological properties that distinguish it from other thiazole-based molecules.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. Researchers have leveraged similar thiazole scaffolds to identify lead compounds with significant therapeutic benefits. For instance, derivatives of thiazole have shown promise in inhibiting enzymes involved in cancer cell proliferation and in modulating immune responses. The presence of both the Boc-protected amine and the cyclopropyl group suggests that this compound could be further functionalized to target specific biological pathways with high precision.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the Boc group typically requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Additionally, the incorporation of the cyclopropyl substituent demands precise methodologies to avoid unwanted side products. Advances in catalytic systems and green chemistry principles have enhanced the efficiency and sustainability of these synthetic routes, making it feasible to produce this compound on a larger scale for research purposes.

From a medicinal chemistry perspective, the structural versatility of 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid opens up numerous possibilities for derivative design. By modifying functional groups or introducing additional substituents, chemists can explore new chemical spaces and uncover novel bioactivities. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small structural changes can significantly alter a molecule's pharmacokinetic properties or target engagement.

The compound's relevance is further underscored by its potential applications in preclinical research. Investigational studies often rely on well-defined intermediates like this one to develop and validate new drug candidates. Its use as a precursor in peptide coupling reactions or as a scaffold for enzyme inhibition studies demonstrates its utility across multiple domains of pharmaceutical research. As computational methods improve, virtual screening techniques are increasingly employed to identify promising analogs based on structural features similar to those found in effective drugs.

The future prospects for 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid are bright, especially as collaboration between academia and industry accelerates innovation in drug discovery. Its unique combination of structural features positions it as a key intermediate for developing next-generation therapeutics targeting complex diseases. By integrating cutting-edge synthetic methodologies with biophysical studies, researchers can systematically probe its biological relevance and refine its potential as a lead compound.

In conclusion,2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-thiazole-5-carboxylic acid (CAS No. 2248354-93-8) exemplifies the intersection of structural complexity and functional diversity that drives modern pharmaceutical research. Its role as an intermediate in synthetic chemistry underscores its importance in building innovative drug candidates capable of addressing unmet medical needs. As advancements continue to emerge from interdisciplinary collaborations within academia and industry,this compound will remain at forefronts efforts aimed discovering safer more effective treatments.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd